Cas no 106976-96-9 (p-Methylphosphonic Acid-13C)

• Product Name: p-Methylphosphonic Acid-13C
• CAS No: 106976-96-9
• MF: CH₅O₃P
• MW: 97.0150163173676
• CID: 1061884
• PubChem ID: 12505931
• Update Time: 2025-04-20

p-Methylphosphonic Acid-13C Chemical and Physical Properties

Names and Identifiers

• p-Methylphosphonic Acid-13C
• p-Methylphosphonic A
• YACKEPLHDIMKIO-OUBTZVSYSA-N
• Methyl-13C-phosphonic acid
• Dihydrogen Methylphosphonate-13C; MPA-13C; Methanephosphonic Acid-13C; Methylphosphonic Acid-13C
• 106976-96-9
• Methyl phosphonic acid-13C, 99 atom % 13C, 98% (CP)
• (113C)Methylphosphonic acid
• J-001682

• Inchi： 1S/CH5O3P/c1-5(2,3)4/h1H3,(H2,2,3,4)/i1+1
• InChI Key： YACKEPLHDIMKIO-OUBTZVSYSA-N
• SMILES： P([13CH3])(=O)(O)O

Computed Properties

• Exact Mass: 97.00098585g/mol
• Monoisotopic Mass: 97.00098585g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 57.5Ų